4-benzyl-3-chloro-5-phenyl-4H-1,2,4-triazole

Specification

• CAS No.: 1020043-28-0
• Molecular Formula: C15H12ClN3
• Molecular Weight: 269.73 g/mol
• IUPAC Name: 4-benzyl-3-chloro-5-phenyl-1,2,4-triazole
• Standard InChI: InChI=1S/C15H12ClN3/c16-15-18-17-14(13-9-5-2-6-10-13)19(15)11-12-7-3-1-4-8-12/h1-10H,11H2
• Standard InChI Key: MYRBSCDFIIDPDV-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN2C(=NN=C2Cl)C3=CC=CC=C3
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=NN=C2Cl)C3=CC=CC=C3

Introduction

4-Benzyl-3-chloro-5-phenyl-4H-1,2,4-triazole is a synthetic organic compound belonging to the class of triazoles, which are five-membered heterocyclic rings containing three nitrogen atoms. This specific compound is characterized by its molecular formula, C15H12ClN3, and a molecular weight of approximately 269.73 g/mol.

Synthesis and Applications

While specific synthesis methods for 4-benzyl-3-chloro-5-phenyl-4H-1,2,4-triazole are not detailed in the available literature, triazole compounds generally are synthesized through reactions involving azides and alkynes or alkenes. These compounds have potential applications in pharmaceuticals and materials science due to their diverse biological activities and chemical properties.

Suppliers and Availability

4-Benzyl-3-chloro-5-phenyl-4H-1,2,4-triazole is available from several chemical suppliers, including Ryan Scientific, Inc., and BLD Pharmatech Ltd. The compound is often shipped from various locations such as the United States, China, and India.

Safety and Handling

Given the lack of detailed safety data, handling 4-benzyl-3-chloro-5-phenyl-4H-1,2,4-triazole should follow general guidelines for organic compounds, including wearing protective gear and ensuring proper ventilation. The compound's chemical properties suggest it may be sensitive to certain conditions, but specific hazard statements are not provided in the available literature.

Research Findings

Research on 4-benzyl-3-chloro-5-phenyl-4H-1,2,4-triazole is limited, but triazole compounds are known for their biological activities, including antimicrobial and anticancer properties. Further studies are needed to explore the specific applications and properties of this compound.